Cas no 71708-01-5 (1-Cyclobutene-1-carboxylicacid, 3-ethylidene-4-methyl-, methyl ester)

• Product name: 1-Cyclobutene-1-carboxylicacid, 3-ethylidene-4-methyl-, methyl ester
• CAS No: 71708-01-5
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 548410

1-Cyclobutene-1-carboxylicacid, 3-ethylidene-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Cyclobutene-1-carboxylicacid, 3-ethylidene-4-methyl-, methyl ester
• 1-Cyclobutene-1-carboxylicacid,3-ethylidene-4-methyl-,methylester(9CI)
• 1-Cyclobutene-1-carboxylic acid, 3-ethylidene-4-methyl-, methyl ester

• Inchi： 1S/C9H12O2/c1-4-7-5-8(6(7)2)9(10)11-3/h4-6H,1-3H3
• InChI Key： DNCGSBXRFQEOBQ-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)C(C)C(=CC)C=1

Computed Properties

• Exact Mass: 152.084
• Monoisotopic Mass: 152.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 199.2±19.0 °C(Predicted)